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Compound of Interest

Compound Name:
4-Dimethylamino-2-

methylazobenzene

Cat. No.: B1216407 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: 4-Dimethylamino-2-methylazobenzene is a research chemical and a suspected

carcinogen. Handle with extreme caution using appropriate personal protective equipment

(PPE) in a designated controlled area. These protocols are intended for research purposes

only and should be performed by qualified personnel in accordance with all applicable safety

regulations and institutional guidelines.

Introduction
4-Dimethylamino-2-methylazobenzene is an azo dye and a derivative of 4-

dimethylaminoazobenzene, a well-known hepatocarcinogen in laboratory animals.[1][2] This

class of compounds is utilized in experimental oncology to induce tumor formation, primarily

hepatocellular carcinoma, for studying the mechanisms of carcinogenesis, and for evaluating

potential chemotherapeutic agents. The subcutaneous route of administration can be employed

to investigate tumorigenesis at the injection site or systemic carcinogenic effects. These

application notes provide a detailed protocol for the preparation and subcutaneous injection of

4-Dimethylamino-2-methylazobenzene in a research setting, based on established

methodologies for similar compounds.
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A summary of the key properties of 4-Dimethylamino-2-methylazobenzene is presented in

the table below.

Property Value

CAS Number 54-88-6

Molecular Formula C₁₅H₁₇N₃

Molecular Weight 239.32 g/mol

Appearance Red-orange crystalline solid

Solubility
Practically insoluble in water; Soluble in ethanol

and acetone.

Alternate Names N,N-Dimethyl-4-phenylazo-m-toluidine

Experimental Protocols
The following protocols are generalized based on common practices for administering

carcinogenic azo dyes to rodents. The specific dosage, vehicle, and administration schedule

should be optimized for the specific research objectives and animal model.

Preparation of Injection Solution
Objective: To prepare a sterile solution of 4-Dimethylamino-2-methylazobenzene suitable for

subcutaneous injection.

Materials:

4-Dimethylamino-2-methylazobenzene powder

Sterile vehicle (e.g., corn oil, sesame oil, or a mixture of ethanol and saline)

Sterile glass vials

Magnetic stirrer and stir bar

Sterile filters (0.22 µm)
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Laminar flow hood or biological safety cabinet

Procedure:

In a laminar flow hood, weigh the desired amount of 4-Dimethylamino-2-
methylazobenzene powder using aseptic techniques.

Transfer the powder to a sterile glass vial.

Add the sterile vehicle to the vial. Due to the low aqueous solubility of 4-Dimethylamino-2-
methylazobenzene, an oil-based vehicle is often preferred. If using a co-solvent system,

first dissolve the compound in a small amount of ethanol and then dilute with sterile saline to

the final concentration.

Add a sterile magnetic stir bar to the vial and place it on a magnetic stirrer.

Stir the mixture until the compound is completely dissolved. Gentle warming may be required

to facilitate dissolution in oil-based vehicles.

Once dissolved, filter the solution through a sterile 0.22 µm syringe filter into a new sterile

vial to ensure sterility.

Store the prepared solution protected from light, and follow appropriate chemical safety

storage protocols.

Subcutaneous Injection Procedure in Rodents
Objective: To administer the prepared 4-Dimethylamino-2-methylazobenzene solution

subcutaneously to a rodent model (e.g., rat or mouse).

Materials:

Prepared 4-Dimethylamino-2-methylazobenzene solution

Sterile syringes (e.g., 1 mL)

Sterile needles of appropriate gauge for subcutaneous injection (e.g., 25-27 gauge)
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Animal restraint device (if necessary)

70% ethanol for disinfection

Sharps container

Procedure:

Gently restrain the animal. For subcutaneous injections, the loose skin over the dorsal

midline (scruff) is a common and well-tolerated site.

Swab the injection site with 70% ethanol and allow it to dry.

Draw the appropriate volume of the 4-Dimethylamino-2-methylazobenzene solution into a

sterile syringe.

Lift the skin at the injection site to form a "tent."

Insert the needle, bevel up, into the base of the tented skin, parallel to the body.

Aspirate gently to ensure the needle is not in a blood vessel.

Slowly inject the solution.

Withdraw the needle and apply gentle pressure to the injection site for a few seconds.

Monitor the animal for any immediate adverse reactions.

Dispose of the syringe and needle in a designated sharps container.

Return the animal to its cage and monitor according to the experimental protocol and

institutional animal care guidelines.

Quantitative Data
Specific quantitative data for the subcutaneous injection of 4-Dimethylamino-2-
methylazobenzene is not readily available in the reviewed literature. However, data from
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studies with the parent compound, 4-dimethylaminoazobenzene, can provide a reference for

expected outcomes.

Table 1: Tumor Incidence with Aminoazo Dyes in Rodents (Various Administration Routes)

Compound Species
Route of
Administrat
ion

Dosage/Co
ncentration

Duration of
Study

Tumor
Incidence/O
bservations

4-

dimethylamin

oazobenzene

Rat Oral 0.06% in diet
4 weeks

initiation

14.3% liver

tumors

(control diet

after

initiation)

4-

dimethylamin

oazobenzene

Rat
Subcutaneou

s
Not specified Not specified

Caused liver

cancer

(hepatocellul

ar carcinoma)

[1]

4-

dimethylamin

oazobenzene

Newborn

Mouse

Subcutaneou

s
Not specified 1 year

Development

of liver

tumors in

males[1]

3'-methyl-4-

dimethylamin

oazobenzene

Rat Oral 0.06% in diet
4 weeks

initiation

70.0% liver

tumors (with

promoter)

Signaling Pathway and Experimental Workflow
Proposed Metabolic Activation and Carcinogenic
Pathway
The carcinogenicity of aminoazo dyes like 4-Dimethylamino-2-methylazobenzene is believed

to be mediated through their metabolic activation in the liver. This process involves enzymatic

reactions that convert the parent compound into reactive electrophiles, which can then bind to
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cellular macromolecules like DNA, leading to mutations and initiating the process of

carcinogenesis.

4-Dimethylamino-2-methylazobenzene Metabolic Activation
(Hepatic Cytochrome P450)

Reactive Electrophilic
Metabolites DNA Adduct Formation Somatic Mutations Initiation of

Carcinogenesis

Click to download full resolution via product page

Caption: Proposed metabolic activation pathway of 4-Dimethylamino-2-methylazobenzene.

Experimental Workflow for Carcinogenesis Study
A typical workflow for a study investigating the carcinogenic potential of subcutaneously

administered 4-Dimethylamino-2-methylazobenzene is outlined below.
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Caption: General experimental workflow for a rodent carcinogenesis study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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